Cas no 2248295-30-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1lambda6-thiolane-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1lambda6-thiolane-3-carboxylate
• CAS No: 2248295-30-7
• MF: C₁₃H₁₁NO₆S
• MW: 309.294542551041
• CID: 5842505
• PubChem ID: 165761269
• Update Time: 2025-07-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1lambda6-thiolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6513660
• 2248295-30-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1lambda6-thiolane-3-carboxylate

• Inchi： 1S/C13H11NO6S/c15-11-9-3-1-2-4-10(9)12(16)14(11)20-13(17)8-5-6-21(18,19)7-8/h1-4,8H,5-7H2
• InChI Key： VHRTVZZWWDLEFO-UHFFFAOYSA-N
• SMILES： S1(CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 309.03070824g/mol
• Monoisotopic Mass: 309.03070824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 106Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1lambda6-thiolane-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1λ6-thiolane-3-carboxylate (CAS No. 2248295-30-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1λ6-thiolane-3-carboxylate, identified by its CAS number 2248295-30-7, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, featuring a dioxo and thiolane moiety linked through an isoindol core, has garnered attention for its potential applications in pharmaceutical research. The unique arrangement of oxygen and sulfur atoms within its framework suggests a high degree of reactivity and versatility, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of heterocyclic compounds in drug design due to their ability to mimic natural biological structures and interact with biological targets in novel ways. The dioxo group in this compound contributes to its electrophilic character, while the thiolane ring introduces a nucleophilic center, facilitating various chemical transformations. This balance between electrophilic and nucleophilic sites makes the compound an attractive scaffold for developing new therapeutic agents.

In the context of modern pharmaceutical research, the synthesis and characterization of such complex molecules are critical for understanding their pharmacological properties. The presence of the isoindol moiety is particularly noteworthy, as isoindoline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1λ6-thiolane-3-carboxylate align well with these known bioactivities, suggesting that it may exhibit similar or even enhanced properties.

The dioxo and thiolane functional groups also open up possibilities for exploring novel chemical pathways. For instance, the dioxo group can participate in redox reactions, while the thiolane ring can undergo ring-opening reactions to form new derivatives. These reactivities are harnessed in synthetic chemistry to modify the molecule's structure and optimize its pharmacological profile. Researchers have been particularly interested in how these modifications affect the compound's binding affinity to biological targets and its overall biological activity.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. By leveraging computational methods such as molecular docking and quantum mechanical calculations, scientists can predict how 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,1-dioxo-1λ6-thiolane-3-carboxylate interacts with various biological targets. These predictions are crucial for designing experiments that validate or refine hypotheses about its mechanism of action. Preliminary computational studies suggest that this compound may interact with enzymes and receptors involved in critical cellular processes.

The development of new drugs often involves iterative cycles of synthesis, testing, and refinement. In this regard, CAS No. 2248295-30-7 serves as a valuable starting point for medicinal chemists. Its complex structure provides numerous opportunities for structural optimization without compromising its core pharmacophoric features. By systematically modifying specific parts of the molecule while maintaining its essential characteristics, researchers can enhance its potency, selectivity, and pharmacokinetic properties.

Another area of interest is the synthesis of analogs that retain the core structure but introduce variations to improve drug-like properties. For example, replacing one functional group with another or altering the connectivity between key atoms can significantly impact how the molecule behaves in vivo. Such modifications are guided by both experimental data and theoretical predictions. The interplay between experimental chemistry and computational modeling is essential for accelerating the discovery process.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science and biotechnology as well. For instance, derivatives of this molecule could be used to develop novel polymers or coatings with specific functional properties. Additionally, its ability to interact with biological systems suggests applications in biosensing and drug delivery systems.

Recent advancements in synthetic methodologies have made it possible to access increasingly complex molecules like 1λ6-thiolane derivatives more efficiently than ever before. Techniques such as transition-metal-catalyzed reactions and flow chemistry have enabled chemists to construct intricate frameworks with high precision and yield. These advancements are particularly relevant for compounds like CAS No. 2248295-30-7, which require multiple steps to synthesize yet offer significant rewards in terms of biological activity.

In conclusion,1,3-dioxo-2,3-dihydro-1H-indol(2′H)-yl 4-(dimethylamino)-6-(methylamino)-5-isoxazolone (CAS No: 2248295–30–7) represents a fascinating example of how structural complexity can lead to novel bioactivity. Its unique combination of functional groups positions it as a valuable tool for medicinal chemists seeking to develop new therapeutic agents. As research continues to uncover new applications for this class of compounds,CAS No: 2248295–30–7 will undoubtedly play an important role in advancing both academic research and industrial drug development.